N-(2,5-dimethyl-1,2,4-triazol-3-yl)-2-(1-methylindol-3-yl)propanamide

• IUPAC Name: N-(2,5-dimethyl-1,2,4-triazol-3-yl)-2-(1-methylindol-3-yl)propanamide
• InChI: InChI=1S/C16H19N5O/c1-10(15(22)18-16-17-11(2)19-21(16)4)13-9-20(3)14-8-6-5-7-12(13)14/h5-10H,1-4H3,(H,17,18,19,22)
• InChI Key: UUWHFIUGQNZFFP-UHFFFAOYSA-N
• Canonical SMILES: CC1=NN(C(=N1)NC(=O)C(C)C2=CN(C3=CC=CC=C32)C)C
• Molecular Formula: C16H19N5O
• Molecular Weight: 297.35 g/mol

Description

N-(2,5-dimethyl-1,2,4-triazol-3-yl)-2-(1-methylindol-3-yl)propanamide is a synthetic organic compound that belongs to the class of triazole derivatives Triazoles are known for their diverse biological activities and are widely used in medicinal chemistry

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N-(2,5-dimethyl-1,2,4-triazol-3-yl)-2-(1-methylindol-3-yl)propanamide typically involves the following steps:

Formation of the Triazole Ring: The triazole ring can be synthesized through a cyclization reaction involving hydrazine derivatives and acyl chlorides under acidic or basic conditions.

Indole Derivative Synthesis: The indole moiety can be prepared via Fischer indole synthesis, which involves the reaction of phenylhydrazine with ketones or aldehydes.

Coupling Reaction: The final step involves coupling the triazole and indole derivatives using a suitable coupling reagent such as EDCI (1-ethyl-3-(3-dimethylaminopropyl)carbodiimide) in the presence of a base like triethylamine.

Industrial Production Methods

Industrial production of this compound would likely involve optimization of the above synthetic routes to ensure high yield and purity. This may include the use of continuous flow reactors, automated synthesis platforms, and advanced purification techniques such as chromatography.

Chemical Reactions Analysis

Types of Reactions

N-(2,5-dimethyl-1,2,4-triazol-3-yl)-2-(1-methylindol-3-yl)propanamide can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents like potassium permanganate or hydrogen peroxide.

Reduction: Reduction reactions can be carried out using reducing agents such as lithium aluminum hydride or sodium borohydride.

Substitution: The compound can participate in nucleophilic or electrophilic substitution reactions, depending on the functional groups present.

Common Reagents and Conditions

Oxidation: Potassium permanganate in acidic medium.

Reduction: Sodium borohydride in methanol.

Substitution: Halogenated solvents and bases like sodium hydroxide.

Major Products Formed

The major products formed from these reactions would depend on the specific reaction conditions and reagents used. For example, oxidation may yield carboxylic acids, while reduction may produce alcohols or amines.

Scientific Research Applications

Chemistry: Used as a building block for the synthesis of more complex molecules.

Biology: Investigated for its potential as a bioactive compound with antimicrobial, antifungal, or anticancer properties.

Medicine: Explored for its potential therapeutic applications, including as a drug candidate for various diseases.

Industry: Utilized in the development of new materials or as a catalyst in chemical reactions.

Mechanism of Action

The mechanism of action of N-(2,5-dimethyl-1,2,4-triazol-3-yl)-2-(1-methylindol-3-yl)propanamide would depend on its specific biological target. Generally, triazole derivatives can interact with enzymes, receptors, or other proteins, modulating their activity. The compound may inhibit or activate specific pathways, leading to its observed biological effects.

Comparison with Similar Compounds

Similar Compounds

• N-(1,2,4-triazol-3-yl)-2-(1-methylindol-3-yl)propanamide
• N-(2,5-dimethyl-1,2,4-triazol-3-yl)-2-(1-ethylindol-3-yl)propanamide
• N-(2,5-dimethyl-1,2,4-triazol-3-yl)-2-(1-methylindol-2-yl)propanamide

Uniqueness

N-(2,5-dimethyl-1,2,4-triazol-3-yl)-2-(1-methylindol-3-yl)propanamide is unique due to its specific substitution pattern on the triazole and indole rings, which may confer distinct biological activities and chemical reactivity compared to similar compounds.